Cas no 2228922-36-7 (3-(5-cyanothiophen-2-yl)pentanedioic acid)

• Product Name: 3-(5-cyanothiophen-2-yl)pentanedioic acid
• CAS No: 2228922-36-7
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 6103032
• PubChem ID: 165968151
• Update Time: 2025-07-21

3-(5-cyanothiophen-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyanothiophen-2-yl)pentanedioic acid
• EN300-1748975
• 2228922-36-7

• Inchi： 1S/C10H9NO4S/c11-5-7-1-2-8(16-7)6(3-9(12)13)4-10(14)15/h1-2,6H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： MIRVUBSGGRBGKG-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 239.02522894g/mol
• Monoisotopic Mass: 239.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų

Additional information on 3-(5-cyanothiophen-2-yl)pentanedioic acid

Comprehensive Introduction to 3-(5-cyanothiophen-2-yl)pentanedioic acid (CAS No. 2228922-36-7)

3-(5-cyanothiophen-2-yl)pentanedioic acid (CAS No. 2228922-36-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique thiophene and cyanide functional groups, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining a pentanedioic acid backbone with a 5-cyanothiophen-2-yl substituent, offers exceptional reactivity and compatibility with various chemical transformations.

In recent years, the demand for 3-(5-cyanothiophen-2-yl)pentanedioic acid has surged due to its potential applications in drug discovery and pharmaceutical development. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioconjugates, which are critical in targeting diseases such as cancer and metabolic disorders. The compound's cyanothiophene moiety is known to enhance binding affinity and selectivity, making it a valuable asset in structure-activity relationship (SAR) studies.

From a material science perspective, 3-(5-cyanothiophen-2-yl)pentanedioic acid is explored for its potential in organic electronics and conductive polymers. The thiophene ring, a common motif in π-conjugated systems, contributes to electron delocalization, which is essential for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The cyano group further modifies the electronic properties, enabling fine-tuning of material performance.

Synthetic accessibility is another highlight of 3-(5-cyanothiophen-2-yl)pentanedioic acid. Modern green chemistry techniques, such as catalytic C-H activation and flow chemistry, have been employed to optimize its production. These methods align with the growing emphasis on sustainable synthesis and reduced environmental impact, addressing key concerns in the chemical industry today.

For researchers and industry professionals, understanding the spectroscopic properties and stability of this compound is crucial. Advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, have been utilized to characterize its structure and purity. Such data is invaluable for quality control and regulatory compliance in GMP manufacturing.

In summary, 3-(5-cyanothiophen-2-yl)pentanedioic acid (CAS No. 2228922-36-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in advancing both healthcare and technology. As innovation continues, this compound is poised to play an even greater role in shaping the future of chemical sciences.